Cas no 1065076-49-4 (1-(2-fluoro-4-hydroxy-5-methoxyphenyl)ethan-1-one)

• Product Name: 1-(2-fluoro-4-hydroxy-5-methoxyphenyl)ethan-1-one
• CAS No: 1065076-49-4
• MF: C₉H₉FO₃
• MW: 184.164366483688
• MDL: MFCD11101445
• CID: 1040298
• PubChem ID: 45933642
• Update Time: 2025-10-29

1-(2-fluoro-4-hydroxy-5-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-4-hydroxy-5-methoxyphenyl)ethanone
• 2'-Fluoro-4'-hydroxy-5'-methoxyacetophenone
• 1-(2-fluoro-4-hydroxy-5-methoxyphenyl)ethan-1-one
• JTOSXEWSXIZJGX-UHFFFAOYSA-N
• 5-FLUORO-2,4-DIMETHOXYPHENOL
• DTXSID70672874
• CL9049
• PS-6620
• A895782
• 2''-Fluoro-4''-hydroxy-5''-methoxyacetophenone
• 2 inverted exclamation mark -Fluoro-4 inverted exclamation mark -hydroxy-5 inverted exclamation mark -methoxyacetophenone
• MFCD11101445
• SCHEMBL1498783
• SY239493
• EN300-7388404
• AKOS016007178
• Z1255399946
• DB-328416
• CS-0060846
• 1065076-49-4

• MDL： MFCD11101445
• Inchi： 1S/C9H9FO3/c1-5(11)6-3-9(13-2)8(12)4-7(6)10/h3-4,12H,1-2H3
• InChI Key： JTOSXEWSXIZJGX-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C(C)=O)OC)O

Computed Properties

• Exact Mass: 172.05400
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.247
• Melting Point: 113-114°C
• Boiling Point: 326 ºC
• Flash Point: 151 ºC
• PSA: 38.69000
• LogP: 1.54850

1-(2-fluoro-4-hydroxy-5-methoxyphenyl)ethan-1-one Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-fluoro-4-hydroxy-5-methoxyphenyl)ethan-1-one

Comprehensive Guide to 1-(2-fluoro-4-hydroxy-5-methoxyphenyl)ethan-1-one (CAS No. 1065076-49-4): Properties, Applications, and Market Insights

1-(2-fluoro-4-hydroxy-5-methoxyphenyl)ethan-1-one (CAS No. 1065076-49-4) is a fluorinated aromatic ketone with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and methoxy substitutions, has garnered attention for its versatile applications in drug discovery and material science. In this article, we delve into its chemical properties, synthesis methods, industrial uses, and emerging trends, addressing common queries like "What is 1-(2-fluoro-4-hydroxy-5-methoxyphenyl)ethan-1-one used for?" and "How to synthesize 1-(2-fluoro-4-hydroxy-5-methoxyphenyl)ethanone?".

The molecular structure of 1-(2-fluoro-4-hydroxy-5-methoxyphenyl)ethan-1-one features a phenyl ring with strategic functional groups: a fluoro atom at the 2-position, a hydroxy group at the 4-position, and a methoxy group at the 5-position. These substituents enhance its reactivity, making it valuable for cross-coupling reactions and bioconjugation. Researchers often explore its role as a building block for bioactive molecules, particularly in developing kinase inhibitors and antimicrobial agents—topics frequently searched in AI-driven drug discovery platforms.

Recent studies highlight the compound’s relevance in green chemistry initiatives. Its synthesis can be optimized via microwave-assisted reactions or catalytic fluorination, aligning with trends in sustainable synthesis. A 2023 Journal of Medicinal Chemistry report noted its utility in designing COX-2 inhibitors, addressing popular searches like "fluoroaromatics in anti-inflammatory drugs." Additionally, its low toxicity profile and high thermal stability make it suitable for electronic materials, such as OLED intermediates—a hot topic in material science forums.

The market for 1-(2-fluoro-4-hydroxy-5-methoxyphenyl)ethan-1-one is expanding, driven by demand from contract research organizations (CROs) and generic pharmaceutical manufacturers. Suppliers emphasize high-purity grades (>98%) for preclinical trials, catering to queries like "Where to buy CAS 1065076-49-4?" Regulatory compliance (e.g., REACH, FDA DMF) is a key focus, as flagged in SEO analytics for niche chemicals. Future applications may include proteolysis-targeting chimeras (PROTACs), a trending area in degradation therapeutics.

In summary, 1-(2-fluoro-4-hydroxy-5-methoxyphenyl)ethan-1-one exemplifies the intersection of structural diversity and functional adaptability in modern chemistry. Its alignment with AI-aided molecular design and green synthesis positions it as a compound of enduring scientific and commercial interest.